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Compound of Interest

Compound Name: Proquinazid D7
Cat. No.: B12056899
Get Quote
\ J

Executive Directive: The "Halogen Flag"

Immediate Action Required: Proquinazid-d7 contains lodine (

). Unlike many standard organic fungicides, the presence of the iodine moiety mandates that
this compound—and any solvent mixtures containing it—be segregated into Halogenated
Waste streams. Under no circumstances should Proquinazid-d7 be commingled with non-
halogenated organic solvents (e.g., pure Methanol/Ethanol waste) or disposed of down the
drain.

It is classified as Aquatic Chronic 1 (H410).[1] Release to the environment is a critical

compliance violation.

Technical Profile & Hazard Identification

Proquinazid-d7 is a deuterated isotopologue of the quinazolinone fungicide Proquinazid. While
chemically stable, its disposal is governed by its aquatic toxicity and halogen content.
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Parameter

Specification

Operational Implication

Compound Name

Proquinazid-d7

Internal Standard (IS) for LC-
MS/GC-MS

Chemical Formula

lodine () requires halogenated

waste treatment.

Physical State

Solid (Powder) or Solution

Usually dissolved in Acetone

or Acetonitrile.

Primary Hazard

H410: Very toxic to aquatic life

Zero-tolerance for sink

disposal.

Secondary Hazard

H319/H317: Eye lIrritant /

Sensitizer

Nitrile gloves and safety

glasses are mandatory.

RCRA Status

Characteristic Waste (if in

solvent)

Likely DOO1 (Ignitable) due to

carrier solvent.

Disposal Decision Matrix

The following workflow dictates the disposal path based on the physical state of the material
(Stock Standard vs. Analytical Waste).
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High-Temp Incineration
(Halogen Specific)

Click to download full resolution via product page

Figure 1: Disposal Decision Matrix. Note that all paths lead to incineration capable of scrubbing
halogenated byproducts.

Detailed Operational Protocols
Protocol A: Disposal of Expired Stock Solutions (Liquid)

Scenario: You have an expired 10 mL stock of Proquinazid-d7 in Acetonitrile.
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e Segregation: Do not pour into the general "Organic Solvents" carboy unless that carboy is
explicitly designated for Halogenated waste.

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container
compatible with the solvent.

o Transfer: Pour the solution into the Halogenated Solvent Waste stream.

e Rinsing: Triple rinse the original vial with a small volume of the carrier solvent (e.g.,
Acetonitrile). Add rinsate to the Halogenated Waste.

e Labeling: The waste tag must list:
o Constituents: Acetonitrile (99%), Proquinazid-d7 (<1%).
o Hazard Checkboxes: Flammable, Toxic, Irritant.[2]

o Note: "Contains lodine - Halogenated."[3]

Protocol B: Disposal of Dry Powder (Solid)

Scenario: A vial containing residual solid Proquinazid-d7 (mg quantities).
« Containment: Keep the cap tightly closed on the original vial.

e Secondary Containment: Place the vial inside a clear sealable bag (Zip-lock) to prevent
surface contamination of the waste bin.

» Disposal: Place the bagged vial into the Solid Hazardous Waste drum.

o Do not place in regular trash or biohazard (red bag) waste unless chemically contaminated
sharps are involved.

 Inventory Update: Immediately remove the specific lot number from your LIMS or chemical
inventory system to prevent "ghost inventory" audits.

Protocol C: Spill Response & Decontamination

Scenario: A 20 mL vial drops and shatters on the benchtop.
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o Evacuate & Ventilate: If volatile solvents are involved, clear the immediate area.
e PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.

o Containment: Surround the spill with absorbent pads (pig mats) to prevent spreading to floor
drains.

o Decontamination Logic:

[¢]

Proquinazid is lipophilic. Water alone is ineffective.
o Step 1: Absorb bulk liquid with inert absorbent (vermiculite or pads).

o Step 2: Scrub the surface with a soap/water solution or a 10% acetone solution (if surface
compatible) to solubilize residues.

o Step 3: Place all shards, pads, and gloves into a Hazardous Waste Bag tagged for
incineration.

The "Why" Behind the Protocol (Scientific

Grounding)
The lodine Factor

Standard incineration of organic waste (

) produces

, and
. However, Proquinazid contains lodine.[1] Upon combustion, this releases acid gases (HI or
).

o Operational Consequence: Waste facilities must scrub these gases to prevent corrosion of
the incinerator and release of toxic fumes. This is why "Halogenated" segregation is strictly
enforced by EHS [1].
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Aquatic Toxicity (H410)

Proquinazid inhibits signal transduction in fungi (specifically powdery mildew). This same
mechanism, or generalized toxicity, poses severe risks to aquatic invertebrates (Daphnia
magna) and algae [2].

o Operational Consequence: Even trace amounts in sink traps can violate local EPA/municipal
discharge permits.

Deuterium Stability

The presence of Deuterium (D7) creates a Kinetic Isotope Effect (KIE) that may slightly retard
metabolic breakdown in biological systems, potentially increasing persistence compared to the
non-deuterated parent [3].

» Operational Consequence: Treat D7 waste with higher vigilance than the parent compound,
never lower.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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